Cas no 113-42-8 (Ergoline-8-carboxamide,9,10-didehydro-N-[(1S)-1-(hydroxymethyl)propyl]-6-methyl-, (8b)-)

Ergoline-8-carboxamide,9,10-didehydro-N-[(1S)-1-(hydroxymethyl)propyl]-6-methyl-, (8b)- structure

113-42-8 structure

Product Name:Ergoline-8-carboxamide,9,10-didehydro-N-[(1S)-1-(hydroxymethyl)propyl]-6-methyl-, (8b)-

CAS No:113-42-8

Molecular Formula:C₂₀H₂₅N₃O₂

Molecular Weight:339.43100

CID:190733

PubChem ID:8226

Ergoline-8-carboxamide,9,10-didehydro-N-[(1S)-1-(hydroxymethyl)propyl]-6-methyl-, (8b)- Properties

Names and Identifiers

- METHYLERGOMETRINE MALEATE
- Methylergometrine maleate,[8β(S)]-9,10-Didehydro-N-[1-(hydroxymethyl)propyl]-6-methylergoline-8-carboxamidemaleate
- Methylergobasine
- Methylergobrevin
- Methylergometrin
- methylergometrine
- Prestwick_727
- N-[alpha-(Hydroxymethyl)propyl]-D-lysergamide
- Partergin
- METHYLERGONOVINE
- 9,10-Didehydo-N-[(S)-1-(hydroxymethyl)propyl]-6-methylergoline-8β-carboxamide
- Ergoline-8-carboxaMide,9,10-didehydro-N-[(1S)-1-(hydroxyMethyl)propyl]-6-Methyl-, (8b)-
- BSPBio_000527
- 9,10-Didehydro-N-(1-(hydroxymethyl)-propyl)-D-lysergamide
- GTPL150
- Metilergometrinio [INN-Spanish]
- KBio1_000357
- DTXSID1023283
- DB00353
- H8D
- Ergoline-8-beta-carboxamide, 9,10-didehydro-N-((S)-1-(hydroxymethyl)propyl)-6-methyl-
- NCGC00024646-02
- D-Lysergic acid-(+)-butanolamide-(2)
- ME 277
- BPBio1_000581
- (4R,7R)-N-[(2S)-1-hydroxybutan-2-yl]-6-methyl-6,11-diazatetracyclo[7.6.1.0^{2,7}.0^{12,16}]hexadeca-1(16),2,9,12,14-pentaene-4-carboxamide
- Methylergometrine [INN:BAN]
- CHEBI:92607
- NCGC00017258-08
- CHEMBL1201356
- NCGC00017258-05
- Spectrum_000263
- IDI1_000357
- KBio2_005879
- (8beta)-N-[(1S)-1-(hydroxymethyl)propyl]-6-methyl-9,10-didehydroergoline-8-carboxamide
- DTXCID303283
- Q424477
- Ergotyl (TN)
- (8.BETA.)-N-((1S)-1-(HYDROXYMETHYL)PROPYL)-6-METHYL-9,10-DIDEHYDROERGOLINE-8-CARBOXAMIDE
- D-lysergic acid 1-butanolamide
- KBioSS_000743
- Methergen
- Basofortina
- ERGOMETRINE MALEATE IMPURITY D [EP IMPURITY]
- Lysergic acid butanolamide
- NCGC00017258-04
- Ergotyl
- SDCCGSBI-0050771.P005
- CCG-204878
- (6aR,9R)-N-[(2S)-1-hydroxybutan-2-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
- W53L6FE61V
- HSDB 3364
- BRD-K34685430-001-01-1
- Metilergometrinio
- Biomol-NT_000154
- G02AB01
- Spectrum2_000613
- Tox21_110809
- METHYLERGONOVINE [MI]
- Lopac0_000794
- METHYLERGONOVINE [VANDF]
- Metilergometrinio (INN-Spanish)
- BSPBio_002023
- Methylergobasin
- Ergoline-8-carboxamide, 9,10-didehydro-N-(1-(hydroxymethyl)propyl)-6-methyl-, (8beta(S))-
- DivK1c_000357
- Spectrum3_000502
- UNII-W53L6FE61V
- Metilergometrina [DCIT]
- DTXSID00904978
- Prestwick3_000374
- 9,10-Didehydro-N-(alpha-(hydroxymethyl)propyl)-6-methyl-ergoline-8-beta-carboxamide
- D-Lysergic acid-dl-hydroxybutylamide-2
- D08207
- SCHEMBL78176
- BRD-K34685430-050-06-7
- 113-42-8
- Methylergonovin
- AB00514664
- KBio2_003311
- Methylergometrinum (INN-Latin)
- (8beta)-N-[(2S)-1-hydroxybutan-2-yl]-6-methyl-9,10-didehydroergoline-8-carboxamide
- Lysergamide, N-((S)-1-(hydroxymethyl)propyl)-
- KBio2_000743
- KBio3_001523
- Methylergometrine (INN)
- NCGC00017258-12
- 9,10-Didehydro-N-(1-(hydroxymethyl)propyl)-6-methylergoline-8-carboxamide
- EINECS 204-027-0
- Metilergometrina
- D-LYSERGIC ACID-D-1-HYDROXYBUTYLAMIDE-2
- N-(alpha-(Hydroxymethyl)propyl)-D-lysergamide
- Methergine
- NINDS_000357
- Spectrum5_001879
- METHYLERGOMETRINE [WHO-DD]
- CAS-113-42-8
- BPBio1_000442
- Ergometrine, methyl-
- AB00053497_03
- EN300-6481358
- (4R,7R)-N-[(2S)-1-hydroxybutan-2-yl]-6-methyl-6,11-diazatetracyclo[7.6.1.0^{2,7}.0^{12,16}]hexadeca-1(15),2,9,12(16),13-pentaene-4-carboxamide
- BRD-K34685430-050-04-2
- METHYLERGOMETRINE [INN]
- NS00023683
- METHYLERGOMETRINE [HSDB]
- SPBio_000546
- NCGC00017258-03
- ERGOLINE-8BETA-CARBOXAMIDE, 9,10-DIDEHYDRO-N-((S)-1-(HYDROXYMETHYL)PROPYL)-6-METHYL-
- Methylergometrinum [INN-Latin]
- 9,10-Didehydro-N-[1-(hydroxymethyl)-propyl]-D-lysergamide
- (8BETA)-9,10-DIDEHYDRO-N-((1S)-1-(HYDROXYMETHYL)PROPYL)-6-METHYLERGOLINE-8-CARBOXAMIDE
- NCGC00017258-06
- SBI-0050771.P004
- Tox21_110809_1
- NCGC00024646-03
- BDBM50330860
- Methylergometrinum
- BRD-K34685430-050-11-7
- Methergin
- UNBRKDKAWYKMIV-QWQRMKEZSA-N
- BRD-K34685430-050-12-5
- DA-75495
- InChIKey： UNBRKDKAWYKMIV-QWQRMKEZSA-N
- Inchi： InChI=1S/C20H25N3O2/c1-3-14(11-24)22-20(25)13-7-16-15-5-4-6-17-19(15)12(9-21-17)8-18(16)23(2)10-13/h4-7,9,13-14,18,21,24H,3,8,10-11H2,1-2H3,(H,22,25)/t13-,14+,18-/m1/s1
- SMILES： CC[C@H](NC([C@H]1CN(C)[C@@]2(CC3=CNC4C3=C(C=CC=4)C2=C1)[H])=O)CO

Computed Properties

Exact Mass: 339.19500
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 339.19467705g/mol
Heavy Atom Count: 25
Complexity: 549
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 4
Surface Charge: 0
Topological Polar Surface Area: 68.4Å²

Experimental Properties

LogP: 2.25350
PSA: 68.36000
Refractive Index: 1.6650 (estimate)
Boiling Point: 475.4°C (rough estimate)
Melting Point: 172-173 °C (decomposition)
Vapor Pressure: 0.0±2.0 mmHg at 25°C
Flash Point: 339.9±31.5 °C
Solubility: Very slightly soluble (0.31 g/l) (25 º C),
Specific Rotation: D20 -45° (c = 0.4 in pyridine)
Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),

Ergoline-8-carboxamide,9,10-didehydro-N-[(1S)-1-(hydroxymethyl)propyl]-6-methyl-, (8b)- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-6481358-0.05g	(4R,7R)-N-[(2S)-1-hydroxybutan-2-yl]-6-methyl-6,11-diazatetracyclo[7.6.1.0^{2,7}.0^{12,16}]hexadeca-1(16),2,9,12,14-pentaene-4-carboxamide	113-42-8		0.05g	$2755.0